![molecular formula C12H9N3OS2 B2551769 2-sulfanylidene-3-(1,3-thiazol-2-ylmethyl)-1H-quinazolin-4-one CAS No. 1274013-03-4](/img/structure/B2551769.png)
2-sulfanylidene-3-(1,3-thiazol-2-ylmethyl)-1H-quinazolin-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-sulfanylidene-3-(1,3-thiazol-2-ylmethyl)-1H-quinazolin-4-one is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound has been synthesized using different methods and has shown promising results in various studies.
Scientific Research Applications
Synthesis and Anti-inflammatory Activity
Quinazolin-4-one derivatives, including those related to 2-sulfanylidene-3-(1,3-thiazol-2-ylmethyl)-1H-quinazolin-4-one, have been synthesized and evaluated for their anti-inflammatory activities. These compounds, varying in their substitutions, exhibited varying degrees of inhibition of edema, with some showing activity comparable to standard drugs upon administration at specific dosages. This suggests their potential as anti-inflammatory agents (Ashok Kumar & C. S. Rajput, 2009).
Antimicrobial and Antifungal Activities
Further exploration into quinazolin-4-one derivatives has revealed a subset with notable antimicrobial and antifungal activities. This includes compounds synthesized through modifications that imbue them with high activity against monoamine oxidase and antitumor properties. The broad spectrum of biological activities underscores the compound's versatility in pharmacological applications (A. Markosyan et al., 2015).
Chemical Synthesis Advancements
Research into functionalized 2,3-dihydro-5H-[1,3]thiazolo[2,3-b]quinazolin-5-one derivatives highlights significant advancements in the field of chemical synthesis. These compounds are generated via intramolecular electrophilic cyclization, demonstrating the complexity and precision of modern synthetic chemistry. The creation of these compounds opens new pathways for the development of therapeutics and other chemical entities (N. Kut et al., 2020).
Antidepressant and Anxiolytic Properties
A series of 2-amino-5-sulfanyl-1,3,4-thiadiazole derivatives, structurally related to quinazolin-4-one, have been synthesized and evaluated for their central nervous system (CNS) activity. These studies reveal that certain derivatives possess significant antidepressant and anxiolytic properties, comparable to reference drugs, indicating potential for therapeutic use in treating CNS disorders (F. Clerici et al., 2001).
Novel Antiviral Agents
Research has also led to the development of novel 2,3-disubstituted quinazolin-4(3H)-ones as potential antiviral agents against various strains of influenza, SARS corona, dengue, yellow fever, and other viruses. These compounds have been synthesized using microwave techniques and screened for their antiviral efficacy, showing promising results against avian influenza and moderately active against Venezuelan equine encephalitis and Tacaribe viruses (P. Selvam et al., 2007).
Properties
IUPAC Name |
2-sulfanylidene-3-(1,3-thiazol-2-ylmethyl)-1H-quinazolin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9N3OS2/c16-11-8-3-1-2-4-9(8)14-12(17)15(11)7-10-13-5-6-18-10/h1-6H,7H2,(H,14,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KGOOTXSIHAFXQU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)N(C(=S)N2)CC3=NC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9N3OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1274013-03-4 |
Source
|
Record name | 2-sulfanyl-3-[(1,3-thiazol-2-yl)methyl]-3,4-dihydroquinazolin-4-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.